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Compound of Interest

Compound Name: 6,6'-Dithiodinicotinic acid

Cat. No.: B103229

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6,6'-Dithiodinicotinic
acid (CAS RN: 15658-35-2), a reagent commonly used in biochemical assays and as a specific
thiol blocker. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining experimental integrity.

Hazard Identification and Classification

6,6'-Dithiodinicotinic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound is a solid, and airborne
dust presents the main inhalation risk.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]
[2]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2 o
irritation.[1][2]

Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory 3 o
L irritation.[2]
tract irritation)

Signal Word: Warning[1]
Hazard Pictogram:

lwialt text

Toxicological Data

The available toxicological data for 6,6'-Dithiodinicotinic acid is limited. The acute toxicity has
been evaluated in mice via intraperitoneal administration.

Parameter Species Route Value Reference

LD50 Mouse Intraperitoneal >900 mg/kg [2][3]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures are essential to minimize exposure risk. A key principle is to avoid
the generation of dust.

Engineering Controls

o Ventilation: Work with 6,6'-Dithiodinicotinic acid should be conducted in a well-ventilated
area.[1] A local exhaust ventilation system, such as a chemical fume hood, is recommended
to prevent the dispersion of dust.[1]
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o Safety Showers and Eyewash Stations: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 6,6'-
Dithiodinicotinic acid:

PPE Type Specification Purpose

Safety glasses with side- ]
_ _ _ To prevent eye contact with
Eye/Face Protection shields or chemical safety

dust particles.
goggles.[5]

Chemical-resistant gloves
(e.g., nitrile rubber).[6] A lab

. . i To prevent skin irritation upon
Skin Protection coat or other protective

, contact.
clothing should be worn to

prevent skin contact.[5][6]

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator is )
_ _ o To prevent respiratory tract
Respiratory Protection recommended.[6] In situations

o irritation from inhaled dust.
where dust generation is likely,

a NIOSH-approved N95 dust

mask should be used.

First Aid Measures

In the event of exposure, prompt first aid is crucial.
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air and keep
them in a position comfortable for breathing.[1]
[5] If the person feels unwell, seek medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected area with plenty of soap
and water.[1][5] If skin irritation occurs, seek

medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1][5] If contact lenses are present and easy to
remove, take them out.[1][5] Continue rinsing.[5]

If eye irritation persists, seek medical attention.

[1]

Ingestion

Rinse the mouth with water.[1][5] Do NOT
induce vomiting.[4] Seek medical attention if the

person feels unwell.[1][5]

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5]

Experimental Protocols Overview

While detailed experimental protocols for the toxicological studies of 6,6'-Dithiodinicotinic

acid are not publicly available, the methodologies would likely follow standardized guidelines.

e Acute Toxicity (LD50) Study: The objective of an LD50 (Lethal Dose, 50%) study is to
determine the single dose of a substance that is expected to cause death in 50% of a test

animal population. In the case of the cited study on 6,6'-Dithiodinicotinic acid, the

substance was administered intraperitoneally to mice. The protocol would involve
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administering various doses of the compound to different groups of mice and observing them
for a set period, typically 14 days, for signs of toxicity and mortality. A statistical analysis of
the mortality data would then be used to calculate the LD50 value.

Logical Workflow for Handling 6,6'-Dithiodinicotinic
Acid

The following diagram illustrates the general workflow for safely handling 6,6'-

Dithiodinicotinic acid in a laboratory setting.
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Receipt and Storage
- Verify integrity of container

- Store in a cool, dry, well-ventilated area

- Update chemical inventory

'

Risk Assessment
- Review SDS
- Identify hazards
- Determine necessary controls

i

Preparation
- Don appropriate PPE
- Work in a chemical fume hood
- Avoid dust generation

'

Experimental Use

- Handle with care
- Avoid contact and inhalation
- Follow established protocols

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Disposal
- Segregate waste
- Dispose of in accordance with regulations

Emergency Response

- Know location of safety showers/eyewash
- Follow first aid procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6,6'-Dithiodinicotinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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